Cas no 1805377-65-4 (4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-methylpyridine)

• Product Name: 4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-methylpyridine
• CAS No: 1805377-65-4
• MF: C₈H₇BrClF₂N
• MW: 270.501687288284
• CID: 4867946
• Update Time: 2025-10-30

4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C8H7BrClF2N/c1-4-5(2-9)6(8(11)12)3-13-7(4)10/h3,8H,2H2,1H3
• InChI Key： BJCYTIQXDDPNJS-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=C(N=CC=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-methylpyridine

Comprehensive Overview of 4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-methylpyridine (CAS No. 1805377-65-4)

4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-methylpyridine (CAS No. 1805377-65-4) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl, chloro, and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its structural versatility makes it a valuable building block for drug discovery and crop protection agents, aligning with the growing demand for sustainable chemistry and precision synthesis.

The rise of green chemistry and AI-driven molecular design has amplified interest in compounds like 4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-methylpyridine. Researchers are increasingly exploring its potential in fragment-based drug discovery (FBDD) and catalysis, where its reactive sites enable selective modifications. A common query in scientific forums is: "How does the difluoromethyl group influence the bioactivity of pyridine derivatives?" Studies suggest this moiety enhances metabolic stability and lipophilicity, making it a hotspot for medicinal chemistry optimization.

From an industrial perspective, the compound’s CAS No. 1805377-65-4 is frequently searched in databases like Reaxys and SciFinder, reflecting its utility in high-throughput screening (HTS) libraries. Its synthesis often involves palladium-catalyzed cross-coupling or nucleophilic substitution, methods that resonate with trends in atom-economical processes. Notably, the bromomethyl group’s reactivity enables facile derivatization, a feature highlighted in patents targeting kinase inhibitors and herbicide resistance.

Environmental and regulatory considerations are also pivotal. The compound’s chloro and fluorine substituents align with the shift toward low-persistence agrochemicals, addressing concerns about ecological impact. Analytical techniques such as LC-MS and NMR are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP).

In summary, 4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-methylpyridine exemplifies the intersection of structural innovation and application-driven research. Its role in next-generation therapeutics and sustainable agriculture underscores its relevance in modern chemistry, making it a compound of enduring scientific and industrial interest.